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Compound of Interest

Compound Name: Treprostinil-13C2,d1

Cat. No.: B15142471

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Treprostinil-13C2,d1,
an isotopically labeled analog of Treprostinil used in research. The safety data presented is
primarily derived from the Material Safety Data Sheets (MSDS) of the parent compound,
Treprostinil and its sodium salt, as specific safety data for the labeled compound is not
extensively available. The isotopic labeling with 13C and deuterium is not expected to
significantly alter the chemical reactivity or toxicity of the molecule.

Compound Information

Treprostinil-13C2,d1 is a stable isotope-labeled version of Treprostinil, a potent prostacyclin
analog used in the treatment of pulmonary arterial hypertension.[1] The labeling allows it to be
used as an internal standard in mass spectrometry-based bioanalytical methods.

Chemical Properties

Property Value

Molecular Formula C21[13C]2H33DO05
Molecular Weight 393.51

Appearance Pale Yellow Solid[2]
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| Synonyms | 2-(((1R,2R,3aS,9aS)-2-hydroxy-1-((S)-3-hydroxyoctyl)-2,3,3a,4,9,9a-hexahydro-
1H-cyclopenta[b]naphthalen-5-yl-2-d)oxy)acetic-13C2 acid[2][3] |

Hazard Identification and Toxicity

Based on the data for Treprostinil, the compound is considered hazardous. Researchers
should handle it with appropriate caution.

GHS Hazard Classifications for Treprostinil[4][5]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A L
irritation
] o H361: Suspected of damaging
Reproductive Toxicity 2 - )
fertility or the unborn child
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

| Specific Target Organ Toxicity (Repeated Exposure) | 1 | H372: Causes damage to organs
through prolonged or repeated exposure |

Potential Health Effects
 Inhalation: May cause respiratory irritation.[4] Toxic if inhaled.[4][5]
o Skin Contact: Causes skin irritation.[4] Toxic in contact with skin.[4][5]

o Eye Contact: Causes serious eye irritation.[4]
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 Ingestion: Toxic if swallowed.[4][5]

o Systemic Effects: Exposure may lead to vasodilation, inhibition of platelet aggregation,
nausea, diarrhea, headache, vomiting, flushing, hypotension, dizziness, and edema.[5]

Safe Handling and Personal Protective Equipment
(PPE)

Due to its toxicity, strict adherence to safety protocols is mandatory when handling
Treprostinil-13C2,d1.

Engineering Controls

e Work with this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

Personal Protective Equipment (PPE)

PPE Specification

Chemical-resistant gloves (e.g., nitrile)
Gloves must be worn. Inspect gloves prior to use
and change them frequently.

) Tightly fitting safety goggles or a face shield
Eye Protection
should be used.

A lab coat or other protective clothing is required
Lab Coat )
to prevent skin contact.

| Respiratory Protection | If working with the solid form where dust may be generated, a
NIOSH-approved respirator is recommended. |

General Hygiene Practices

e Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in areas where the compound is handled.

o Contaminated work clothing should not be allowed out of the workplace.

First-Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[5][6]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][6]

Storage and Disposal

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials.

Disposal
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o Dispose of waste in accordance with all applicable federal, state, and local regulations.

¢ Do not allow the material to be released into the environment.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Treprostinil-
13C2,d1 in a research setting.

Preparation Handling in Fume Hood Cleanup and Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Treprostinil-13C2,d1.

Signaling Pathway Context (Treprostinil)

While not directly a safety aspect of the labeled compound, understanding the mechanism of
action of Treprostinil is crucial for researchers. Treprostinil is a prostacyclin analog that exerts
its effects primarily through the activation of prostacyclin (IP) and EP2 receptors, leading to
vasodilation and inhibition of platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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